2,2,3,3-tetramethylbutanal
Overview
Description
2,2,3,3-tetramethylbutanal, also known as 2,2,3,3-tetramethylbutyraldehyde, is an organic compound with the molecular formula C6H12O. It is a colorless liquid with a slightly fruity odor and is used as a flavoring agent in food and beverages. It is also used in the synthesis of other compounds, such as esters, amines, and ethers. The compound is structurally related to the aldehydes and alcohols, and is classified as a secondary alcohol.
Mechanism of Action
2,2,3,3-tetramethylbutanalamethylbutanal is a secondary alcohol and is oxidized to the corresponding aldehyde by the action of an oxidizing agent, such as hydrogen peroxide or potassium permanganate. The aldehyde can then react with other compounds to form esters, amines, or ethers.
Biochemical and Physiological Effects
2,2,3,3-tetramethylbutanalamethylbutanal has been shown to have a variety of biochemical and physiological effects. It is known to be a potent inhibitor of the enzyme aldehyde dehydrogenase, which is involved in the metabolism of aldehydes. Additionally, it has been shown to have an anti-inflammatory effect in animal models.
Advantages and Limitations for Lab Experiments
2,2,3,3-tetramethylbutanalamethylbutanal has a number of advantages and limitations for use in lab experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is a volatile compound and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 2,2,3,3-tetramethylbutanalamethylbutanal. It could be used as a starting material for the synthesis of other compounds, such as hydroxyacetaldehyde and dimethylbutanal. Additionally, it could be used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs. Finally, it could be used in the development of new flavors and fragrances for food and beverages.
Synthesis Methods
2,2,3,3-tetramethylbutanalamethylbutanal can be synthesized by a reaction of 2,2,3,3-tetramethylbutanalamethylbutanol with hydrochloric acid in an aqueous solution. This reaction produces the aldehyde and hydrochloric acid as the byproducts. The aldehyde can then be isolated from the reaction mixture by distillation.
Scientific Research Applications
2,2,3,3-tetramethylbutanalamethylbutanal has been used in various scientific research applications. It has been used as a model compound for the study of the structure and reactivity of aldehydes. It has also been used in the synthesis of other compounds, such as esters, amines, and ethers. Additionally, it has been used as a starting material for the synthesis of other compounds, such as hydroxyacetaldehyde and dimethylbutanal.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,3,3-tetramethylbutanal involves the oxidation of 2,2,3,3-tetramethylbutane using an oxidizing agent.", "Starting Materials": [ "2,2,3,3-tetramethylbutane", "Oxidizing agent (e.g. potassium permanganate, chromic acid, or sodium dichromate)", "Solvent (e.g. acetone or dichloromethane)", "Acid (e.g. sulfuric acid or hydrochloric acid)", "Water" ], "Reaction": [ "Mix 2,2,3,3-tetramethylbutane and the oxidizing agent in a solvent such as acetone or dichloromethane.", "Add a small amount of acid (e.g. sulfuric acid or hydrochloric acid) to the mixture to catalyze the reaction.", "Stir the mixture at room temperature for several hours until the reaction is complete.", "Extract the product with water and separate the organic layer.", "Dry the organic layer with anhydrous sodium sulfate.", "Distill the product to obtain 2,2,3,3-tetramethylbutanal." ] } | |
CAS RN |
50902-71-1 |
Product Name |
2,2,3,3-tetramethylbutanal |
Molecular Formula |
C8H16O |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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